Cas no 1018818-04-6 ((2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid
• CAS No: 1018818-04-6
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD23105992
• CID: 3164779
• PubChem ID: 68644202
• Update Time: 2025-10-30

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-Boc-4-methylpyrrolidine-2-carboxylic acid
• (2r,4s)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid
• (2R,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
• MXKSXPYZNXUHEZ-JGVFFNPUSA-N
• PB36034
• SB20677
• FCH3872609
• AK172083
• (2R,4S)-1-[(tert-butoxy)carbonyl]-4-
• (2R,4S)-1-tert-butoxycarbonyl-4-methylpyrrolidine-2-carboxylic acid
• (2R,4S)-1-tert-Butoxycarbonyl-
• SCHEMBL3442335
• (2R,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylicacid
• (2R,4S)-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• CS-0053464
• 1018818-04-6
• AKOS025290023
• AS-34702
• MFCD23105992
• (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD23105992
• Inchi： 1S/C11H19NO4/c1-7-5-8(9(13)14)12(6-7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： MXKSXPYZNXUHEZ-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 343.2±35.0 °C at 760 mmHg
• Flash Point: 161.4±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1018818-04-6)

The compound (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1018818-04-6) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, while the carboxylic acid moiety allows for further derivatization, making it a versatile intermediate.

In recent years, the demand for chiral compounds like (2R,4S)-1-Boc-4-methylpyrrolidine-2-carboxylic acid has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods to produce such intermediates, aligning with global trends toward environmentally friendly practices. This compound’s application in peptide-based therapeutics and small molecule drugs has also garnered attention, especially in the context of personalized medicine and targeted drug delivery.

The structural features of CAS 1018818-04-6 contribute to its high enantiomeric purity, a key factor in minimizing off-target effects in drug candidates. Its 4-methylpyrrolidine core is a common motif in bioactive molecules, often associated with improved pharmacokinetic properties. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modularity makes it an attractive candidate for lead optimization and structure-activity relationship (SAR) studies.

From a synthetic perspective, (2R,4S)-1-Boc-4-methylpyrrolidine-2-carboxylic acid is often prepared via stereoselective routes, including enzymatic resolution or asymmetric hydrogenation. Its Boc-protected amine functionality allows for selective deprotection under mild acidic conditions, enabling sequential reactions without compromising the integrity of other sensitive groups. This adaptability is crucial for multi-step synthesis workflows in medicinal chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and stereochemical integrity of this compound. With the rise of AI-driven drug discovery, computational tools are also being leveraged to predict its reactivity and compatibility in complex reaction schemes, further accelerating its adoption in high-throughput screening platforms.

In summary, (2R,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1018818-04-6) represents a critical scaffold in modern drug development. Its applications span from peptide synthesis to catalysis, reflecting its broad utility. As the scientific community continues to explore novel synthetic methodologies and bioactive compounds, this molecule remains at the forefront of innovation in organic and medicinal chemistry.